Cas no 54063-53-5 (propafenone hydrochloride)

• Product Name: propafenone hydrochloride
• CAS No: 54063-53-5
• MF: C₂₁H₂₇NO₃
• MW: 341.443986177444
• CID: 56528
• PubChem ID: 4932
• Update Time: 2025-07-29

propafenone hydrochloride Chemical and Physical Properties

Names and Identifiers

• propafenone hydrochloride
• Propafenone
• 5-OH-Propafenone-D5
• PROPAFENONE HCL USP
• WZ-884-642
• WZ-884-643
• 1-[2-(2-hydroxy-3-propylamino-propoxy)phenyl]-3-phenyl-propan-1-one
• Tox21_110228_1
• BPBio1_000437
• 9083-41-4
• 1-(2-(2-hydroxy-3-(propylamino)propoxy)phenyl)-3-phenylpropan-1-one
• Rythmol
• HMS2089E09
• 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one
• 68IQX3T69U
• NCGC00015819-04
• Spectrum4_000209
• KBioGR_000817
• 1-[2-(2-Hydroxy-3-propylamino-propoxy)-phenyl]-3-phenyl-propan-1-one
• HMS1791J07
• IDI1_000906
• PROPAFENONE [MI]
• NCGC00015819-11
• Rhytmol
• PROPAFENONE [VANDF]
• Propafenona (INN-Spanish)
• s2500
• HMS1989J07
• CCG-205001
• Q662511
• Propafenona [INN-Spanish]
• s5789
• 1-(2-[2-Hydroxy-3-(propylamino)propoxy]phenyl)-3-phenyl-1-propanone #
• Prestwick3_000499
• UNII-68IQX3T69U
• NCGC00089784-02
• DB01182
• BSPBio_003470
• AB00053687-14
• PROPAFENONE [INN]
• NCGC00015819-05
• BSPBio_000397
• CS-0009325
• BRD-A26334849-003-16-7
• HSDB 7929
• EN300-58332
• HMS3402J07
• NINDS_000906
• D08435
• 1-{2-[2-hydroxy-3-(propylamino)propoxy]phenyl}-3-phenylpropan-1-one
• 1-Propanone, 1-(2-(2-hydroxy-3-(propylamino)propoxy)phenyl)-3-phenyl-
• CHEBI:63619
• CHEMBL631
• CAS-54063-53-5
• NCGC00089784-04
• Spectrum5_001271
• HMS3656O08
• Prestwick2_000499
• Spectrum3_001905
• HMS3259O16
• SCHEMBL27865
• SPBio_002318
• PROPAFENONE [WHO-DD]
• HY-B0432
• Lopac0_000919
• 1-[2-(2-hydroxy-3-propylaminopropoxy)phenyl]-3-phenylpropan-1-one
• Propafenona
• EINECS 258-955-6
• NCGC00015819-08
• BSPBio_001465
• Propafenonum [INN-Latin]
• 2'-[2-Hydroxy-3-(propylamino)propoxy]-3-phenylpropiophenone
• (R)-SA-79
• C07381
• DTXCID7025184
• DTXSID9045184
• 1-(2-(2-Hydroxy-3-propylaminopropoxy)phenyl)-3-phenylpropan-1-one
• 1-(2-(2-Hydroxy-3-(propylamino)propoxy)phenyl)-3-phenyl-1-propanone
• DivK1c_000906
• KBio2_004660
• NCGC00015819-10
• C01BC03
• NS00010400
• SPBio_001605
• AB00053687
• Propafenon Hexal
• NCGC00015819-06
• Propafenone [INN:BAN]
• 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-propan-1-one
• GNF-Pf-4594
• BRD-A26334849-001-02-1
• KBio1_000906
• Spectrum_001612
• 1-[2-[2-oxo-3-(propylamino)propoxy]phenyl]-3-phenyl-propan-1-one
• phenyl)-3-phenylpropan-1-one
• SDCCGSBI-0050894.P004
• BRD-A26334849-003-05-0
• AB00053687_15
• BCBcMAP01_000079
• Propafenonum
• SCHEMBL16730120
• Tox21_110228
• KBio3_002974
• 2-(2'-hydroxy-3'-propylaminopropoxy)-omega-phenylpropiophenone
• KBio2_007228
• Prestwick1_000499
• NCGC00015819-07
• KBio2_002092
• 1-(2-(2-hydroxy-3-(propylamino)propoxy)
• KBioSS_002092
• Propafenone (INN)
• BDBM50067133
• FT-0674053
• (+/-)-2'-(2-hydroxy-3-propylaminopropoxy)-3-phenylpropiophenone
• 1-[2-(2-Hydroxy-3-propylamino-propoxy)-phenyl]-3-phenyl-propan-1-one (propafenone)
• FT-0645120
• PROPAFENONE [INCI]
• AKOS022106720
• NCGC00089784-03
• 54063-53-5
• SW196964-3
• Propafenonum (INN-Latin)
• FT-0674052
• AB00053687_16
• A829936
• Prestwick0_000499
• Spectrum2_001603
• SBI-0050894.P003
• 1-Propanone, 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-
• NC00582
• NCGC00015819-15
• FT-0630665
• Propafenon hexal (TN)
• NCGC00015819-24
• AKOS000276940
• NCGC00089784-05
• GTPL2561
• BRD-A26334849-003-23-3
• (S)-SA-79
• BRD-A26334849-001-06-2
• STL284627
• G78087

• MDL： MFCD00216020
• Inchi： 1S/C21H27NO3/c1-2-14-22-15-18(23)16-25-21-11-7-6-10-19(21)20(24)13-12-17-8-4-3-5-9-17/h3-11,18,22-23H,2,12-16H2,1H3
• InChI Key： JWHAUXFOSRPERK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(CCC1C=CC=CC=1)=O)CC(CNCCC)O

Computed Properties

• Exact Mass: 341.19900
• Monoisotopic Mass: 341.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 3.3

Experimental Properties

• Color/Form: Solid
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Refractive Index: n20/D 1.45
• PSA: 58.56000
• LogP: 3.63230
• Vapor Pressure: No date available

propafenone hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 46-22
• Safety Instruction： 53-36/37/39-45
• RTECS：UH2833000
• Hazardous Material Identification：
• Safety Term：S53-S36/37/39-S45
• Risk Phrases：R46
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)